Cas no 898775-14-9 (3,5-Dimethyl-4'-piperidinomethyl benzophenone)

• Product Name: 3,5-Dimethyl-4'-piperidinomethyl benzophenone
• CAS No: 898775-14-9
• MF: C₂₁H₂₅NO
• MW: 307.429305791855
• MDL: MFCD03841464
• CID: 1947281
• Update Time: 2025-05-25

3,5-Dimethyl-4'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHYL-4'-PIPERIDINOMETHYL BENZOPHENONE
• (3,5-dimethylphenyl)-[4-(1-piperidylmethyl)phenyl]methanone
• LogP
• (3,5-dimethylphenyl)-[4-(piperidin-1-ylmethyl)phenyl]methanone
• 3,5-DIMETHYL-4'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 3,5-Dimethyl-4'-piperidinomethyl benzophenone

• MDL： MFCD03841464
• Inchi： 1S/C21H25NO/c1-16-12-17(2)14-20(13-16)21(23)19-8-6-18(7-9-19)15-22-10-4-3-5-11-22/h6-9,12-14H,3-5,10-11,15H2,1-2H3
• InChI Key： YWTVRIOOHYBSIV-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)C1C=CC(=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 307.19400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 20.31000
• LogP: 4.45820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dimethyl-4'-piperidinomethyl benzophenone

Recent Advances in the Study of 3,5-Dimethyl-4'-piperidinomethyl benzophenone (CAS: 898775-14-9)

3,5-Dimethyl-4'-piperidinomethyl benzophenone (CAS: 898775-14-9) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a versatile scaffold for drug development, particularly in targeting neurological disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic applications.

The compound's chemical structure features a benzophenone core substituted with a piperidinomethyl group at the 4' position and methyl groups at the 3 and 5 positions. This arrangement confers unique physicochemical properties, making it an attractive candidate for drug design. Recent synthetic methodologies have focused on optimizing the yield and purity of 3,5-Dimethyl-4'-piperidinomethyl benzophenone, with notable advancements in catalytic processes and green chemistry approaches.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological profile. Notably, it exhibits high affinity for specific neurotransmitter receptors, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its anti-inflammatory properties have been investigated in models of chronic inflammation, with results indicating significant modulation of key inflammatory pathways.

Mechanistic studies have elucidated the compound's mode of action, revealing its ability to interact with multiple molecular targets. For instance, it has been shown to inhibit the activity of certain kinases involved in cell signaling cascades, thereby exerting its therapeutic effects. These findings underscore the compound's potential as a multi-target agent, which could address the complexity of multifactorial diseases.

Despite these promising results, challenges remain in the development of 3,5-Dimethyl-4'-piperidinomethyl benzophenone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 3,5-Dimethyl-4'-piperidinomethyl benzophenone represents a compelling area of research in chemical biology and drug discovery. Its unique structure and diverse biological activities make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical applications.